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Compound of Interest

Compound Name: 3-Methyl-5-nitropyridine

Cat. No.: B1361628

This document provides procedural guidance for the safe and compliant disposal of 3-Methyl-
5-nitropyridine, ensuring the safety of laboratory personnel and adherence to environmental
regulations.

Immediate Safety and Hazard Identification

3-Methyl-5-nitropyridine is a hazardous chemical that requires careful handling. Based on the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents
the following primary hazards:

o Harmful if swallowed[1][2]
o Causes serious eye damage[1][2]
e May cause an allergic skin reaction[1][2]

Due to these hazards, all handling and disposal procedures must be conducted while wearing
appropriate Personal Protective Equipment (PPE), including safety goggles or a face shield,
chemical-resistant gloves, and a lab coat.

Regulatory Compliance

Chemical waste is regulated by the Environmental Protection Agency (EPA) through the
Resource Conservation and Recovery Act (RCRA).[3] It is the responsibility of the waste
generator to ensure that all chemical waste is managed and disposed of in accordance with
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federal, state, and local regulations.[4][5] Disposal of 3-Methyl-5-nitropyridine in the regular
trash or down the sanitary sewer is strictly prohibited.[3][6] All chemical waste must be
disposed of through your institution's Environmental Health and Safety (EHS) program or a
licensed hazardous waste disposal company.[3][7]

Hazard and Regulatory Summary

The following table summarizes the key hazard classifications for 3-Methyl-5-nitropyridine.

Hazard Classification GHS Hazard Statement Description
Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]

) Causes serious eye damage.
Serious Eye Damage H318

[1](2]

May cause an allergic skin

Skin Sensitization H317 ]
reaction.[1][2]
Pyridine and its derivatives are
considered hazardous waste
Regulatory Status EPA Hazardous Waste and must be managed

according to state and federal

regulations.[5][8]

Step-by-Step Disposal Protocol

This protocol outlines the required steps for collecting and preparing 3-Methyl-5-nitropyridine
waste for final disposal.

Step 1: Waste Collection and Containerization

o Select an Appropriate Container: Use a chemically compatible container with a leak-proof,
screw-on cap.[9] Plastic bottles are often preferred to glass when compatibility is not an
issue.[3] The container must be in good condition, free of rust or leaks.[10]

o Keep Containers Closed: Waste containers must remain closed except when actively adding
waste.[9][10] Using funnels, corks, or parafilm as primary closures is not acceptable.[9]
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e Do Not Mix Wastes: Do not mix 3-Methyl-5-nitropyridine with other, incompatible waste
streams.[7]

Step 2: Labeling Hazardous Waste

» Affix a Hazardous Waste Tag: As soon as waste is first added to the container, label it with an
official EHS hazardous waste tag.[3][9]

o Complete All Information: The tag must be filled out completely and legibly.[3]

[e]

Full Chemical Name: Write "3-Methyl-5-nitropyridine"”. Do not use abbreviations or
chemical formulas.[3]

o Generator Information: Include the Principal Investigator's name, department, and contact
information.[3]

o Hazard ldentification: Mark the appropriate hazard pictograms (e.g., corrosive, health
hazard).[3]

o The words "Hazardous Waste" must be clearly visible on the label.[3][10]

Step 3: Storage Prior to Disposal

o Designated Storage Area: Store the sealed and labeled waste container in a designated
hazardous waste storage area.[9]

e Secondary Containment: Place the primary waste container inside a larger, chemically
compatible secondary container to contain any potential leaks or spills.[9] The secondary
container should be capable of holding 110% of the volume of the primary container.[9]

o Segregate Incompatibles: Ensure the waste is segregated from incompatible materials, such
as acids and oxidizers.[9][11]

Step 4: Disposal of Contaminated Materials and Empty
Containers
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» Solid Waste: Chemically contaminated solid waste, such as gloves, absorbent paper, and
wipes, must be collected separately.[9] Double-bag this waste in clear plastic bags, seal
each bag, and attach a hazardous waste tag listing the chemical contaminants.[9]

o Empty Containers: Containers that once held 3-Methyl-5-nitropyridine must be triple-rinsed
with a suitable solvent.[10]

o The rinsate (the solvent used for rinsing) must be collected and treated as hazardous
waste.[10]

o After triple-rinsing, the clean container can typically be disposed of in the regular trash
after defacing the original label.[10] Always confirm this procedure with your institution's
EHS department.

Step 5: Arranging for Final Disposal

e Contact EHS: Submit a hazardous waste pickup request to your institution's EHS
department.[3][9]

e Licensed Disposal: The ultimate disposal method will be determined by EHS and carried out
by a licensed disposal company.[7] Common methods for pyridine-based wastes include
high-temperature incineration in a facility equipped with afterburners and scrubbers.[5][7]

Disposal Workflow

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 3-Methyl-5-nitropyridine.
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Ancillary Waste Streams

Contaminated Solids
(Gloves, Wipes)

Empty Product Container

Double-bag and label

Triple-rinse with solvent.
as hazardous waste.

Phase 1: In-Lab Waste Preparation

Waste Generated Collect rinsate as
(3-Methyl-5-nitropyridine) hazardous liquid waste.

1. Select compatible, leak-proof
container with screw cap.

2. Affix 'Hazardous Waste' tag.
- Full Chemical Name
- PI/Date/Contact
- Hazard Pictograms

3. Store in designated area with
secondary containment.

Phase 2: Final Disposal

4. Submit pickup request to
Environmental Health & Safety (EHS).

5. Disposal via licensed vendor
(e.g., Incineration).

Click to download full resolution via product page

Caption: Workflow for the disposal of 3-Methyl-5-nitropyridine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. XiXisys | GHS 11 (Rev.11) SDS Word Tk CAS: 6960-20-9 Name: 3-Methyl-5-
nitropyridine [xixisys.com]

e 2. 3-Methyl-5-nitropyridine | C6H6N202 | CID 250373 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 3. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western
Reserve University [case.edu]

e 4. pfw.edu [pfw.edu]

e 5. atsdr.cdc.gov [atsdr.cdc.gov]

e 6. acs.org [acs.org]

e 7. chemicalbook.com [chemicalbook.com]

e 8. TABLE 7-1, Regulations and Guidelines Applicable to Pyridine - Toxicological Profile for
Pyridine - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 9. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
e 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
e 11. nipissingu.ca [nipissingu.ca]

¢ To cite this document: BenchChem. [Standard Operating Procedure: Disposal of 3-Methyl-5-
nitropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361628#3-methyl-5-nitropyridine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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